Cas no 3524-05-8 (6-methyl-2,1,3-benzoxadiazole 1-oxide)
3524-05-8 structure
Product Name:6-methyl-2,1,3-benzoxadiazole 1-oxide
CAS No:3524-05-8
MF:C7H6N2O2
MW:150.134741306305
CID:920068
PubChem ID:299519
Update Time:2025-04-19
6-methyl-2,1,3-benzoxadiazole 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2,1,3-benzoxadiazole 1-oxide
- ZINC00162470; CTK5I4550; CHEMBL1632286; 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate; 6-methylbenzofuroxan; 6-methylbenzofuroxane; STK534439; 5-methyl-benzo[1,2,5]oxadiazole 3-oxide; 5-methylbenzofuroxane; SureCN6199005; NSC172604; STOCK2S-26461; 6-methyl-benzo[1,2,5]oxadiazole-1-oxide; AC1L6UR8;
- STK534439
- NSC-172604
- 6-methyl-2,1,3-benzoxadiazol-1-ium-1-olate
- SCHEMBL6199005
- NSC172604
- 3524-05-8
- MFCD00179584
- 6-Methylbenzo[C][1,2,5]Oxadiazole1-Oxide
- CHEMBL1632286
- DTXSID70305913
- AKOS005466116
-
- Inchi: 1S/C7H6N2O2/c1-5-2-3-6-7(4-5)9(10)11-8-6/h2-4H,1H3
- InChI Key: HHWHSCQAHBHQRP-UHFFFAOYSA-N
- SMILES: O1N=C2C=CC(C)=CC2=[N+]1[O-]
Computed Properties
- Exact Mass: 150.04298
- Monoisotopic Mass: 150.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
- LogP: 1.56470
6-methyl-2,1,3-benzoxadiazole 1-oxide Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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